Cas no 1807042-28-9 (Ethyl 2-cyano-4-iodo-3-mercaptobenzoate)

Ethyl 2-cyano-4-iodo-3-mercaptobenzoate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features a cyano group, an iodo substituent, and a thiol moiety, enabling diverse reactivity in cross-coupling, nucleophilic substitution, and cyclization reactions. The ethyl ester enhances solubility in organic solvents, facilitating handling in synthetic workflows. The iodine atom serves as a valuable handle for further functionalization via metal-catalyzed couplings, while the thiol group allows for selective derivatization or metal coordination. This compound is particularly useful in the synthesis of heterocycles and complex pharmacophores, offering a balance of stability and reactivity for advanced chemical transformations.

Ethyl 2-cyano-4-iodo-3-mercaptobenzoate structure

1807042-28-9 structure

Product Name:Ethyl 2-cyano-4-iodo-3-mercaptobenzoate

CAS No:1807042-28-9

MF:C₁₀H₈INO₂S

MW:333.145493507385

CID:4794740

Update Time:2025-06-08

Ethyl 2-cyano-4-iodo-3-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-4-iodo-3-mercaptobenzoate
- Inchi： 1S/C10H8INO2S/c1-2-14-10(13)6-3-4-8(11)9(15)7(6)5-12/h3-4,15H,2H2,1H3
- InChI Key： ZQHMFYUDQZCQCV-UHFFFAOYSA-N
- SMILES： IC1C=CC(C(=O)OCC)=C(C#N)C=1S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 288
XLogP3: 2.7
Topological Polar Surface Area: 51.1

Ethyl 2-cyano-4-iodo-3-mercaptobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015003688-1g	Ethyl 2-cyano-4-iodo-3-mercaptobenzoate	1807042-28-9	97%	1g	1,579.40 USD	2021-05-31

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Additional information on Ethyl 2-cyano-4-iodo-3-mercaptobenzoate

Exploring Ethyl 2-cyano-4-iodo-3-mercaptobenzoate (CAS No. 1807042-28-9): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Ethyl 2-cyano-4-iodo-3-mercaptobenzoate (CAS No. 1807042-28-9) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its cyano, iodo, and mercapto functional groups, offers unparalleled versatility in cross-coupling reactions, heterocycle synthesis, and pharmaceutical research. Its unique structural features align with contemporary demands for sustainable chemistry and atom-efficient transformations, making it a subject of growing interest among researchers.

The ethyl ester moiety in Ethyl 2-cyano-4-iodo-3-mercaptobenzoate enhances solubility in organic solvents, facilitating its use in catalytic systems and microwave-assisted reactions—two areas gaining traction due to their efficiency and environmental benefits. Recent studies highlight its role in C–H activation protocols, a hot topic in green chemistry circles, where minimizing waste and energy consumption is paramount. The compound’s iodo substituent serves as a handle for palladium-catalyzed couplings, while the mercapto group enables chelation-assisted functionalization, addressing search trends around "selective bond formation."

From an applications perspective, this benzoate derivative is increasingly referenced in patents related to agrochemicals and material science. Its electron-withdrawing cyano group contributes to the development of organic semiconductors—a trending topic tied to renewable energy technologies. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for researchers querying "reliable synthetic intermediates" in academic databases.

Stability studies reveal that Ethyl 2-cyano-4-iodo-3-mercaptobenzoate performs optimally under inert atmospheres, aligning with industry FAQs about air-sensitive compound storage. Its compatibility with flow chemistry setups—another frequently searched term—positions it as a candidate for scalable production. Furthermore, the compound’s multifunctional reactivity supports diversity-oriented synthesis, a strategy dominating literature on drug discovery platforms.

As synthetic methodologies evolve, this compound’s role in click chemistry and bioorthogonal labeling continues to expand. Its balanced lipophilicity (predicted LogP ~2.5) makes it valuable for prodrug design, addressing search engine queries on "improving drug bioavailability." Regulatory-compliant documentation available for CAS No. 1807042-28-9 ensures its adoption in GMP-compliant synthesis, a key concern for pharmaceutical manufacturers.

In conclusion, Ethyl 2-cyano-4-iodo-3-mercaptobenzoate exemplifies how strategic molecular design meets industrial and academic needs. Its alignment with high-throughput screening requirements and catalysis innovation ensures sustained relevance—answering persistent search queries about "next-generation synthetic tools" while adhering to safety and compliance standards.